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Compound of Interest

Compound Name: 2-Acetylcyclopentanone

Cat. No. B155173

An In-depth Technical Guide to the Physical Properties of 2-Acetylcyclopentanone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of 2-
Acetylcyclopentanone (CAS No: 1670-46-8). The information is presented to support
research, development, and quality control activities involving this compound. All quantitative
data is summarized for clarity, and detailed experimental protocols for determining these
properties are provided.

Core Physical and Chemical Properties

2-Acetylcyclopentanone, with the molecular formula C7H1002, is a ketone and a valuable
intermediate in organic synthesis.[1][2][3][4] It is recognized for its utility in the preparation of
various pharmaceuticals.[5]

Table 1: Summary of Physical Properties of 2-Acetylcyclopentanone
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Property Value Conditions
Molecular Formula C7H1002
Molecular Weight 126.15 g/mol [1103114]
Appearance .Clef:lr light yellow to brown (2105]
liquid
Melting Point 60-70 °C [11[5]1[6][71[8]
Boiling Point 72-75 °C at 8 mmHg[1][5][7][8][9]
196-198 °C at 760 mmHg[10]
Density 1.043 g/mL at 25 °C[1][5][9]
Refractive Index (n D) 1.489 at 20 °C[1][5][718]1I9]

Flash Point

163 °F (72.8 °C)

[LI0SIE6107108]

Vapor Pressure

0.00713 mmHg

at 25 °C[1][5][8]

Solubility

Soluble in alcohol and organic

solvents

[2][10]

Water: 35 g/L

at 25 °C[2]

Water: 17,940 mg/L

(estimated)

at 25 °C[6][10]

Experimental Protocols for Property Determination

The following sections detail the standard methodologies for determining the key physical

properties of liquid compounds like 2-Acetylcyclopentanone.

Determination of Boiling Point (Thiele Tube Method)

The boiling point is the temperature at which a liquid's vapor pressure equals the external

pressure.[11] The Thiele tube method is a common and efficient technique that requires a small

sample size.[12]

Apparatus:
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e Thiele tube

e Thermometer

o Small test tube (e.g., fusion tube)

o Capillary tube (sealed at one end)

e Heat source (Bunsen burner or hot plate)
» High-boiling point oil (e.g., mineral oil)

e Rubber band or thread

Procedure:

Fill the small test tube to about half-full with 2-Acetylcyclopentanone.[12]

e Place the capillary tube, with its sealed end pointing upwards, into the test tube containing
the sample.[12][13]

o Attach the test tube to the thermometer using a rubber band, ensuring the sample is level
with the thermometer bulb.[12][13]

¢ Insert this assembly into the Thiele tube, which is filled with oil, making sure the sample is
immersed but the open end of the test tube remains above the oil level.[12][13]

o Gently heat the side arm of the Thiele tube.[12][13] Convection currents will ensure uniform
heating of the oil bath.[13]

¢ As the temperature rises, air trapped in the capillary tube will escape as a slow stream of
bubbles.

» Continue heating until a rapid and continuous stream of bubbles emerges from the capillary
tube.[12][13] This indicates the temperature is just above the boiling point.

 Remove the heat source and allow the apparatus to cool.
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The boiling point is the temperature at which the bubbling stops and the liquid is drawn back
into the capillary tube.[12][13] Record this temperature.

Determination of Melting Point (Capillary Method)

The melting point is the temperature at which a substance transitions from a solid to a liquid

state.[14][15] For a pure crystalline solid, this occurs over a narrow range.

Apparatus:

Melting point apparatus (e.g., Mel-Temp)
Capillary tubes (one end sealed)
Sample of solid 2-Acetylcyclopentanone

Spatula

Procedure:

Ensure the sample of 2-Acetylcyclopentanone is completely dry and in a fine powdered
form.[16]

Load the sample into a capillary tube by pressing the open end into the powder. A sample
height of 1-2 mm is sufficient.[14]

Tap the sealed end of the tube on a hard surface to pack the sample tightly into the bottom.
[17]

Place the loaded capillary tube into the heating block of the melting point apparatus.[16][17]

Set the apparatus to heat rapidly to a temperature about 15-20 °C below the expected
melting point.[17]

Reduce the heating rate to a slow and steady 1-2 °C per minute as you approach the
expected melting point.[17]

Observe the sample through the magnifying eyepiece.
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» Record the temperature at which the first drop of liquid appears (the beginning of the melting
range).

» Record the temperature at which the entire sample has turned into a clear liquid (the end of
the melting range).[15]

Determination of Density

Density is an intrinsic physical property defined as the mass of a substance per unit volume.
[18]

Apparatus:

Electronic balance (accurate to at least 0.01 g)

Graduated cylinder or a pycnometer (density bottle) for higher accuracy

Sample of liquid 2-Acetylcyclopentanone

Thermometer

Procedure (using a graduated cylinder):
e Measure and record the mass of a clean, dry 100-mL graduated cylinder.[18]

e Add a precisely measured volume of 2-Acetylcyclopentanone (e.g., 20-25 mL) to the
graduated cylinder. Read the volume from the bottom of the meniscus.[18]

e Measure and record the combined mass of the graduated cylinder and the liquid.[18]
o Measure and record the temperature of the liquid.[18]

o Calculate the mass of the liquid by subtracting the mass of the empty cylinder from the
combined mass.[18][19]

o Calculate the density using the formula: Density = Mass / Volume.[20]

» Repeat the measurement two more times and calculate the average density to improve
accuracy.[18]
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Determination of Refractive Index

The refractive index measures how much the path of light is bent, or refracted, when entering a
material. It is a fundamental property for identifying and assessing the purity of liquid
substances.

Apparatus:

Abbe refractometer

Constant temperature water bath

Sample of liquid 2-Acetylcyclopentanone

Dropper

Soft tissue paper

Procedure:

Turn on the refractometer and the constant temperature water bath, setting it to the desired
temperature (commonly 20 °C).

o Clean the prism surfaces of the refractometer with a soft tissue and a suitable solvent (e.qg.,
ethanol or acetone), then allow them to dry completely.

e Using a dropper, place a few drops of 2-Acetylcyclopentanone onto the lower prism
surface.

¢ Close the prisms firmly. The liquid should spread evenly to form a thin film.

o Look through the eyepiece and turn the adjustment knob until the dividing line between the
light and dark fields is sharp and centered in the crosshairs.

o If a color fringe is visible, adjust the chromaticity screw until the boundary line is sharp and
achromatic.

o Read the refractive index value from the instrument's scale.
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e Clean the prisms immediately after the measurement.

Determination of Solubility

Solubility is the maximum amount of a solute that can dissolve in a given amount of solvent at
a specific temperature.[21]

Apparatus:

Test tubes with stoppers

Graduated pipettes or cylinders

Spatula

Vortex mixer or shaker

Analytical balance

Various solvents (e.g., water, ethanol, acetone)

Procedure (Qualitative):

e Place a small, measured amount of 2-Acetylcyclopentanone (e.g., 0.05 mL or 25 mg) into
a small test tube.[22]

e Add a small volume of the chosen solvent (e.g., 0.75 mL) in portions.[22]
o After each addition, stopper the test tube and shake it vigorously.[22]
o Observe whether the solute dissolves completely.

o Record the substance as "soluble,” "sparingly soluble,” or "insoluble"” in that specific solvent

at the recorded temperature.
Procedure (Quantitative - Shake-Flask Method):

e Add an excess amount of 2-Acetylcyclopentanone to a known volume of the solvent in a
flask.
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o Seal the flask and agitate it at a constant temperature for an extended period (e.g., 24-48
hours) to ensure equilibrium is reached.[23]

 After agitation, allow the solution to stand undisturbed at the same temperature until the
excess, undissolved solute has settled.

o Carefully withdraw a sample from the clear, supernatant liquid. It is crucial to separate the
saturated solution from the undissolved solid.[23]

e Analyze the concentration of the solute in the sample using a reliable analytical method,
such as UV-spectrophotometry, HPLC, or gas chromatography.[24] The resulting
concentration is the solubility of the compound in that solvent at that temperature.

Experimental Workflow Visualization

The following diagram illustrates a logical workflow for the comprehensive physical
characterization of a chemical compound like 2-Acetylcyclopentanone.
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Caption: Workflow for determining the physical properties of 2-Acetylcyclopentanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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